Cas no 2137916-32-4 (2-{5-methylthieno[2,3-b]thiophen-3-yl}ethan-1-amine hydrochloride)

• Product Name: 2-{5-methylthieno[2,3-b]thiophen-3-yl}ethan-1-amine hydrochloride
• CAS No: 2137916-32-4
• CID: 4640424
• Update Time: 2025-07-02

2-{5-methylthieno[2,3-b]thiophen-3-yl}ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-{5-methylthieno[2,3-b]thiophen-3-yl}ethan-1-amine hydrochloride

Additional information on 2-{5-methylthieno[2,3-b]thiophen-3-yl}ethan-1-amine hydrochloride

Introduction to 2-{5-methylthieno[2,3-b]thiophen-3-yl}ethan-1-amine hydrochloride (CAS No. 2137916-32-4)

2-{5-methylthieno[2,3-b]thiophen-3-yl}ethan-1-amine hydrochloride, identified by its Chemical Abstracts Service (CAS) number 2137916-32-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to the thienothiophene class, a heterocyclic structure known for its broad pharmacological activities. The presence of a methyl group at the 5-position and an amine functional group at the 1-position of the thieno[2,3-b]thiophene core enhances its potential as a bioactive scaffold. The hydrochloride salt form improves its solubility and stability, making it more suitable for further investigation in drug development.

The structural framework of 2-{5-methylthieno[2,3-b]thiophen-3-yl}ethan-1-amine hydrochloride incorporates elements that are frequently explored in the design of novel therapeutic agents. Thienothiophene derivatives have been extensively studied due to their ability to interact with various biological targets, including enzymes and receptors. The amine group provides a site for hydrogen bonding and potential interactions with biological macromolecules, while the aromatic system offers opportunities for electronic tuning and binding affinity optimization.

In recent years, there has been growing interest in thienothiophene-based compounds for their potential applications in treating neurological disorders, cancer, and infectious diseases. For instance, studies have demonstrated that certain thienothiophene derivatives exhibit inhibitory effects on kinases and other enzymes involved in disease pathways. The compound 2-{5-methylthieno[2,3-b]thiophen-3-yl}ethan-1-amine hydrochloride represents a promising candidate for further exploration in this context.

One of the key advantages of this compound is its structural versatility, which allows for modifications at multiple positions to fine-tune its pharmacological properties. Researchers have been exploring derivatives of thienothiophene with various substituents to enhance their bioavailability, reduce toxicity, and improve target specificity. The amine group in 2-{5-methylthieno[2,3-b]thiophen-3-yl}ethan-1-amine hydrochloride can be further functionalized to introduce additional pharmacophores or linkages that could enhance its therapeutic efficacy.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid screening of such compounds for their potential biological activity. These tools allow researchers to predict how 2-{5-methylthieno[2,3-b]thiophen-3-yl}ethan-1-amine hydrochloride might interact with specific targets by simulating molecular interactions at an atomic level. This approach has significantly accelerated the drug discovery process and has led to the identification of several lead compounds that show promise in preclinical studies.

The synthesis of 2-{5-methylthieno[2,3-b]thiophen-3-yl}ethan-1-amine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include cyclization reactions to form the thienothiophene core, followed by functionalization at specific positions using nucleophilic substitution or other coupling strategies. The final step involves salt formation with hydrochloric acid to enhance solubility and stability.

In terms of biological activity, preliminary studies on 2-{5-methylthieno[2,3-b]thiophen-3-yl}ethan-1-amine hydrochloride suggest that it may exhibit inhibitory effects on certain enzymes or receptors relevant to neurological disorders. For example, thienothiophene derivatives have been shown to modulate the activity of voltage-gated ion channels and neurotransmitter receptors, which could make them useful in treating conditions such as epilepsy or depression. Further research is needed to fully elucidate its mechanism of action and therapeutic potential.

The compound's solubility profile is also an important consideration for its potential clinical applications. The hydrochloride salt form enhances water solubility, which is crucial for formulation into injectable or oral dosage forms. Improved solubility can lead to better bioavailability and more predictable pharmacokinetic profiles, making it more attractive for therapeutic use.

Future directions in the study of 2-{5-methylthieno[2,3-b]thiophen-3-yl}ethan-1-amine hydrochloride may include exploring its interactions with other biological targets or developing analogs with enhanced properties. Advances in synthetic methodologies could also enable the preparation of more complex derivatives with tailored pharmacological profiles. Collaborative efforts between synthetic chemists and biologists will be essential to translate these findings into effective therapeutic agents.

The growing body of evidence supporting the bioactivity of thienothiophene derivatives underscores their importance as a class of compounds worthy of continued investigation. As research progresses, compounds like 2-{5-methylthieno[2,3-b]thiophen-3-ylenethanamino hydrochloride CAS 2137916324 are expected to play a significant role in addressing unmet medical needs across various therapeutic areas.